Cas no 2223356-76-9 ((3S,4S)-N-(cyanomethyl)-N,4-dimethyl-1-(pyridin-2-yl)pyrrolidine-3-carboxamide)

(3S,4S)-N-(Cyanomethyl)-N,4-dimethyl-1-(pyridin-2-yl)pyrrolidine-3-carboxamide is a chiral pyrrolidine derivative featuring a pyridinyl substituent and a cyanomethyl carboxamide group. Its stereospecific (3S,4S) configuration ensures precise molecular interactions, making it valuable for pharmaceutical and agrochemical research. The compound’s structural rigidity, conferred by the pyrrolidine ring, enhances stability, while the pyridine moiety offers potential for metal coordination or hydrogen bonding. The cyanomethyl group introduces reactivity for further functionalization. This molecule is particularly suited for applications in asymmetric synthesis, catalysis, and as a building block for bioactive compounds. Its well-defined stereochemistry and multifunctional design make it a versatile intermediate in medicinal chemistry and material science.

(3S,4S)-N-(cyanomethyl)-N,4-dimethyl-1-(pyridin-2-yl)pyrrolidine-3-carboxamide structure

2223356-76-9 structure

Product Name:(3S,4S)-N-(cyanomethyl)-N,4-dimethyl-1-(pyridin-2-yl)pyrrolidine-3-carboxamide

CAS No:2223356-76-9

MF:C₁₄H₁₈N₄O

MW:258.318922519684

CID:6521162

PubChem ID:128986470

Update Time:2025-10-31

(3S,4S)-N-(cyanomethyl)-N,4-dimethyl-1-(pyridin-2-yl)pyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- (3S,4S)-N-(cyanomethyl)-N,4-dimethyl-1-(pyridin-2-yl)pyrrolidine-3-carboxamide
- (3S,4S)-N-(Cyanomethyl)-N,4-dimethyl-1-pyridin-2-ylpyrrolidine-3-carboxamide
- Z2057003253
- 2223356-76-9
- EN300-26680549
- Inchi： 1S/C14H18N4O/c1-11-9-18(13-5-3-4-7-16-13)10-12(11)14(19)17(2)8-6-15/h3-5,7,11-12H,8-10H2,1-2H3/t11-,12-/m1/s1
- InChI Key： BCODDGMYFVQXHK-VXGBXAGGSA-N
- SMILES： O=C([C@@H]1CN(C2C=CC=CN=2)C[C@H]1C)N(C)CC#N

Computed Properties

Exact Mass: 258.14806121g/mol
Monoisotopic Mass: 258.14806121g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 375
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 60.2Å²

(3S,4S)-N-(cyanomethyl)-N,4-dimethyl-1-(pyridin-2-yl)pyrrolidine-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26680549-0.05g	(3S,4S)-N-(cyanomethyl)-N,4-dimethyl-1-(pyridin-2-yl)pyrrolidine-3-carboxamide	2223356-76-9	95.0%	0.05g	$212.0	2025-03-20

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Additional information on (3S,4S)-N-(cyanomethyl)-N,4-dimethyl-1-(pyridin-2-yl)pyrrolidine-3-carboxamide

Comprehensive Overview of (3S,4S)-N-(cyanomethyl)-N,4-dimethyl-1-(pyridin-2-yl)pyrrolidine-3-carboxamide (CAS No. 2223356-76-9)

The compound (3S,4S)-N-(cyanomethyl)-N,4-dimethyl-1-(pyridin-2-yl)pyrrolidine-3-carboxamide, identified by its CAS No. 2223356-76-9, is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a pyrrolidine core and a pyridin-2-yl substituent, make it a promising candidate for various applications in drug discovery and development. Researchers are particularly interested in its potential as a modulator of biological targets, given its carboxamide and cyanomethyl functional groups, which are known to interact with enzymes and receptors.

In recent years, the demand for novel small molecules like (3S,4S)-N-(cyanomethyl)-N,4-dimethyl-1-(pyridin-2-yl)pyrrolidine-3-carboxamide has surged, driven by advancements in precision medicine and targeted therapies. This compound aligns with current trends in structure-activity relationship (SAR) studies, where researchers explore how subtle changes in molecular structure affect biological activity. Its stereochemistry (3S,4S) is also a critical factor, as enantiopure compounds often exhibit enhanced selectivity and efficacy in therapeutic applications.

The synthesis of CAS No. 2223356-76-9 involves multi-step organic reactions, including amide bond formation and pyrrolidine ring functionalization. These processes are optimized to achieve high yields and purity, which are essential for preclinical and clinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound, ensuring its suitability for further research. The growing interest in heterocyclic compounds like this one reflects their versatility in addressing unmet medical needs.

From a commercial perspective, (3S,4S)-N-(cyanomethyl)-N,4-dimethyl-1-(pyridin-2-yl)pyrrolidine-3-carboxamide is often sought after by pharmaceutical companies and academic institutions engaged in high-throughput screening (HTS) campaigns. Its molecular weight and lipophilicity fall within the desirable range for drug-like properties, making it a valuable addition to compound libraries. Additionally, its cyanomethyl group offers opportunities for further derivatization, enabling the development of analogs with improved pharmacokinetic profiles.

Environmental and safety considerations are also paramount when working with CAS No. 2223356-76-9. While it is not classified as a hazardous material, standard laboratory precautions, such as the use of personal protective equipment (PPE) and proper ventilation, are recommended during handling. Regulatory compliance, including adherence to REACH and GMP guidelines, ensures that the compound is produced and used responsibly in research settings.

In conclusion, (3S,4S)-N-(cyanomethyl)-N,4-dimethyl-1-(pyridin-2-yl)pyrrolidine-3-carboxamide represents a fascinating area of study in modern chemistry and pharmacology. Its structural complexity and potential therapeutic applications make it a subject of ongoing investigation. As the scientific community continues to explore its properties, this compound may pave the way for innovative treatments in areas such as central nervous system (CNS) disorders and metabolic diseases, aligning with global health priorities.